Cas no 1217859-15-8 ((R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1217859-15-8
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD06796766
• CID: 1032870
• PubChem ID: 45026898
• Update Time: 2025-05-22

(R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2R)-2-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-alpha-(2-methylbenzyl)-proline-HCl
• (2R)-2-[(2-METHYLPHENYL)METHYL]PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• starbld0000430
• 2-[(2-Methylphenyl)methyl]-L-proline--hydrogen chloride (1/1)
• AKOS015949898
• F94061
• 1217859-15-8
• L-Proline, 2-[(2-methylphenyl)methyl]-, hydrochloride (1:1)
• MFCD06796766
• AS-80267
• DTXSID40661593
• (R)-alpha-(2-Methyl-benzyl)-proline-HCl
• (2R)-2-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride

• MDL： MFCD06796766
• Inchi： 1S/C13H17NO2.ClH/c1-10-5-2-3-6-11(10)9-13(12(15)16)7-4-8-14-13;/h2-3,5-6,14H,4,7-9H2,1H3,(H,15,16);1H/t13-;/m1./s1
• InChI Key： CDBIBJDHAAXDCY-BTQNPOSSSA-N
• SMILES： Cl.OC([C@]1(CC2C=CC=CC=2C)CCCN1)=O

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.87510

Additional information on (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Professional Introduction of (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 1217859-15-8)

(R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride, with the CAS number 1217859-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound consists of a pyrrolidine ring substituted with a 2-methylbenzyl group at the 2-position, along with a carboxylic acid group that is present in its hydrochloride salt form. This unique combination of functional groups makes it a promising candidate for various therapeutic applications.

The synthesis of (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride involves a series of well-defined organic reactions, including alkylation, cyclization, and stereochemical control to achieve the desired configuration at the chiral center. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its biological activity. The use of chiral catalysts and ligands has been pivotal in achieving this level of stereocontrol, as highlighted in several recent studies published in top-tier chemistry journals.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride exhibits potent activity against various targets, including enzymes involved in neurodegenerative diseases and inflammatory pathways. For instance, recent research has shown that this compound can inhibit the activity of certain kinases associated with Alzheimer's disease, making it a potential lead compound for drug development in this area.

In addition to its enzymatic activity, this compound has also shown promise in modulating cellular signaling pathways. Studies conducted using advanced techniques such as CRISPR-Cas9 gene editing and high-throughput screening have revealed that it can influence key pathways involved in cell proliferation and apoptosis. These findings suggest that (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride may have applications in oncology, particularly in the treatment of cancers characterized by dysregulated signaling networks.

The structural versatility of this compound also lends itself to further modifications and derivatization. Researchers are actively exploring the effects of substituting different groups at various positions on the pyrrolidine ring to optimize its pharmacokinetic properties. For example, recent investigations have focused on improving its solubility and bioavailability by introducing polar groups or modifying the side chains. These efforts are expected to enhance its therapeutic potential and pave the way for clinical trials.

From an industrial perspective, the production and scalability of (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride are critical considerations. Advances in continuous-flow chemistry and green chemistry practices have enabled more efficient and environmentally friendly synthesis routes. These methods not only reduce production costs but also align with current regulatory trends toward sustainable manufacturing processes.

In conclusion, (R)-2-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1217859-15-8) represents a compelling example of how modern organic chemistry and pharmacology intersect to develop innovative therapeutic agents. With its unique structure, potent biological activity, and promising preclinical results, this compound holds great potential for advancing drug discovery and development across multiple therapeutic areas.